Cas no 1344365-73-6 (2-(1-ethyl-1H-imidazol-2-yl)piperidine)

• Product Name: 2-(1-ethyl-1H-imidazol-2-yl)piperidine
• CAS No: 1344365-73-6
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• MDL: MFCD19622462
• CID: 4591106
• PubChem ID: 63970659
• Update Time: 2025-11-02

2-(1-ethyl-1H-imidazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-imidazol-2-yl)piperidine

• MDL： MFCD19622462
• Inchi： 1S/C10H17N3/c1-2-13-8-7-12-10(13)9-5-3-4-6-11-9/h7-9,11H,2-6H2,1H3
• InChI Key： ZZBRRMLCIOUCRG-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1N(CC)C=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(1-ethyl-1H-imidazol-2-yl)piperidine

Introduction to 2-(1-ethyl-1H-imidazol-2-yl)piperidine (CAS No. 1344365-73-6) in Modern Chemical and Pharmaceutical Research

2-(1-ethyl-1H-imidazol-2-yl)piperidine, identified by the chemical abstracts service number 1344365-73-6, is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, and it is functionalized with an ethyl-substituted imidazole moiety. The structural features of 2-(1-ethyl-1H-imidazol-2-yl)piperidine make it a versatile scaffold for the development of novel bioactive molecules.

The imidazole ring in 2-(1-ethyl-1H-imidazol-2-yl)piperidine is a privileged structure in drug design, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the ethyl group at the 1-position of the imidazole ring enhances its pharmacological properties, contributing to improved solubility and metabolic stability. These characteristics have made 2-(1-ethyl-1H-imidazol-2-yl)piperidine a valuable intermediate in the synthesis of potential therapeutic agents.

In recent years, 2-(1-ethyl-1H-imidazol-2-yl)piperidine has been explored in various research areas, particularly in the development of small-molecule inhibitors for therapeutic applications. For instance, studies have demonstrated its utility in targeting protein-protein interactions, which are critical in numerous disease pathways. The compound's ability to modulate these interactions makes it a promising candidate for drugs aimed at treating conditions such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 2-(1-ethyl-1H-imidazol-2-yl)piperidine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases like cancer. Researchers have leveraged the structural framework of 2-(1-ethyl-1H-imidazol-2-yl)piperidine to design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks. Preliminary findings suggest that derivatives of this compound exhibit potent activity against various kinases, including tyrosine kinases and serine/threonine kinases.

The pharmaceutical industry has also shown interest in 2-(1-ethyl-1H-imidazol-2-yl)piperidine for its potential as an antiviral agent. The compound's ability to interfere with viral replication mechanisms has been investigated in several preclinical studies. By targeting viral enzymes or host factors involved in infection, 2-(1-ethyl-1H-imidazol-2-y)piperidine-based derivatives hold promise for developing treatments against emerging viral threats. Additionally, its structural flexibility allows for modifications that could enhance drug-like properties such as bioavailability and target specificity.

Another area where 2-(1 ethyl 1H imidazol 2 yl) piperidine CAS No 1344365 73 6 has made an impact is in the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier has been exploited in designing molecules that target neurological disorders. Research indicates that derivatives of 2-(1 ethyl 1H imidazol 2 yl) piperidine CAS No 1344365 73 6 can modulate neurotransmitter systems, offering potential treatments for conditions such as depression, anxiety, and epilepsy. The precise modulation of these systems without causing significant side effects remains a key focus of ongoing research.

The synthesis of (cas no1344365 73 6) involves multi-step organic reactions that highlight the compound's synthetic versatility. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic framework efficiently. These synthetic strategies not only facilitate large-scale production but also allow for rapid diversification of the molecular structure through combinatorial chemistry approaches. This flexibility is crucial for identifying novel analogs with enhanced pharmacological profiles.

Recent advancements in computational chemistry have further accelerated the discovery process involving (cas no1344365 73 6) . Molecular modeling and virtual screening techniques enable researchers to predict binding affinities and optimize lead compounds before experimental validation. This integration of computational methods with traditional wet chemistry has significantly reduced the time and cost associated with drug development pipelines.

The safety profile of (cas no1344365 73 6) is another critical aspect that has been thoroughly evaluated through preclinical studies. Toxicology assessments have been conducted to determine its acute and chronic toxicity levels, as well as its potential for carcinogenicity or mutagenicity. These studies are essential for ensuring that any derivative developed from this scaffold meets stringent safety standards before advancing to clinical trials.

In conclusion,(cas no1344365 73 6) , or more specifically referred to as (cas no1344365 73 6) , represents a promising chemical entity with diverse applications in pharmaceutical research. Its unique structural features and functional groups make it an attractive scaffold for developing innovative therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic possibilities,(cas no1344365 73 6) is poised to play an increasingly significant role in shaping future treatments across multiple therapeutic domains.